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Compound of Interest

Compound Name: Dodecanamide, N,N-dipropy!-

Cat. No.: B15387859

A Comparative Analysis of Dodecanamide, N,N-dipropyl- and Other N,N-Dialkyl Amides for
Research Applications

This guide provides a comparative analysis of Dodecanamide, N,N-dipropyl- and other
selected N,N-dialkyl amides, offering insights into their physicochemical properties, synthesis,
and applications. The information is tailored for researchers, scientists, and professionals in
drug development, presenting objective data to aid in compound selection and experimental
design.

Introduction to N,N-Dialkyl Amides

N,N-dialkyl amides are a versatile class of organic compounds characterized by a carbonyl
group bonded to a nitrogen atom, which is itself substituted with two alkyl groups. The nature of
the alkyl substituents on both the nitrogen and carbonyl group significantly influences the
molecule's properties, including its polarity, boiling point, solubility, and biological activity. These
compounds are widely utilized as polar aprotic solvents, extractants in industrial processes,
and as structural motifs in pharmaceuticals and agrochemicals.[1][2] The tunability of their
structure allows for fine-tuning of their chemical and physical properties for specific
applications.[2]

Comparative Physicochemical Properties

The performance and application of an N,N-dialkyl amide are dictated by its physical and
chemical properties. The following table summarizes key quantitative data for Dodecanamide,
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N,N-dipropyl- and compares it with other representative short-chain and long-chain N,N-dialkyl

amides. As specific experimental data for Dodecanamide, N,N-dipropyl- is limited, values for

the closely related N,N-dimethyldodecanamide and N-propyldodecanamide are included for

comparison.
N,N-Bis(2-
N,N-
. N,N- N,N- hydroxyeth N-
Dimethylfor . .
Property id Diethylacet Dimethyldo yl) Propyldode
mamide
amide decanamide dodecanam canamide
(DMF) ]
ide
CAS Number  68-12-2 685-91-6 3007-53-2 120-40-1 34493-60-6
Molecular
CsH7NO CeH13NO C14H20NO Ci16H33NOs3 CisH31NO
Formula
Molecular
Weight ( 73.09[3] 115.17[1] 227.39[4] 287.42 241.41[5]
g/mol)
Colorless to )
Colorless ] Off-white
Appearance o slightly yellow ]
liquid[3] o waxy solid[6]
liquid[1]
- _ 369.11 373.49
Boiling Point 443.2 (at 760
152 - 154]3] 182 - 186][7] (rough (Calculated)
Q) : mmHg)[6]
estimate)[4] [5]
Melting Point
-61 -38[1] 45 - 48[6]
(°C)
Density 0.948 - 0.950 0.925 (at 0.87 (at
0.984[6]
(g/cm3) (at 20°C)[3] 25°C)[1] 25°C)[4]
Insoluble
Water o o 28.02 mg/L 49.91 mg/L
N Miscible Miscible[1] (Calculated)
Solubility (at 20°C)[4] (at 20°C)[6]

[5]

Synthesis of N,N-Dialkyl Amides
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N,N-dialkyl amides are commonly synthesized through the reaction of a carboxylic acid or its
derivative with a secondary amine. The choice of synthetic route depends on the starting
materials' availability, desired purity, and reaction scale.

General Synthesis Pathway

The most direct method involves the condensation of a carboxylic acid (like dodecanoic acid)
with a secondary amine (like dipropylamine). This reaction typically requires activation of the
carboxylic acid, either by converting it to a more reactive species (e.g., an acyl chloride) or by
using a coupling agent.
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Carboxylic Acid
(e.g., Dodecanoic Acid)

Reagent
e.g., SOCL)

Activation Step

Reactive Intermediate Secondary Amine
(e.g., Acyl Chloride) (e.g., Dipropylamine)

Coupling Reaction
(Nucleophilic Acyl Substitution)

N,N-Dialkyl Amide Byproduct
(Product) (e.g., HCI, Water)

Synthesis Workup Purification

Reaction
Reactants Charged ] [ Reaction ] itoring ) | Complete | (o Liquid-Liquid ; ; Solvent Removal Chromatography
(Acid, Amine, Solvent) (Stirring, Temp Control) [(TLC/LC-MSU ( Quenching Extraction Drying Organic Layer [\ oioven or Distillation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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